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Compound of Interest

Compound Name: Diazald

Cat. No.: B120255

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diazald, with the IUPAC name N,4-dimethyl-N-nitrosobenzenesulfonamide, is a pale yellow
crystalline solid widely utilized in organic synthesis.[1] It is most recognized as a stable and
convenient precursor for the in-situ generation of diazomethane, a versatile but hazardous
reagent.[2][3] This technical guide provides an in-depth overview of the core chemical
properties and solubility characteristics of Diazald, presenting quantitative data in structured
tables, detailing relevant experimental protocols, and illustrating key processes through logical

diagrams.

Chemical Properties

The fundamental chemical and physical properties of Diazald are summarized in the table
below, providing a concise reference for laboratory use.
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Property Value Reference(s)

N,4-dimethyl-N-
IUPAC Name _ _ [1][4]
nitrosobenzenesulfonamide

Diazald, N-Methyl-N-nitroso-p-
Synonyms _ [11[21[41[5]
toluenesulfonamide

CAS Number 80-11-5 [5]
Molecular Formula CsH10N203S [11[3]
Molecular Weight 214.24 g/mol [1][3]
Appearance Pale yellow crystalline powder [1114]
Melting Point 61-62 °C [11[3]
Boiling Point Not available (decomposes)

Density Not available

Solubility Profile

Diazald exhibits negligible solubility in water but is soluble in a range of common organic
solvents.[1][4][6][7] This differential solubility is crucial for its use in the generation of
diazomethane, which is typically performed in a biphasic system. While precise quantitative
solubility data is not readily available in the literature, its qualitative solubility is well-established.
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Solvent Solubility Reference(s)
Water Insoluble/Negligible [11[4116]
Ethanol Soluble [61[7]

Diethyl Ether Soluble [6][7]
Petroleum Ether Soluble [6][7]
Benzene Soluble [6][7]
Chloroform Soluble [61[7]

Carbon Tetrachloride Soluble [6][7]

Acetone Soluble [1]
Dimethylformamide (DMF) Soluble [1]

Experimental Protocols
Determination of Melting Point

Objective: To determine the melting point range of Diazald using a standard laboratory
apparatus.

Methodology:

» Asmall, finely powdered sample of Diazald is packed into a capillary tube to a height of 2-3
mm.

e The capillary tube is placed in a melting point apparatus.

e The sample is heated at a controlled rate (e.g., 1-2 °C per minute) as it approaches the
expected melting point.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.
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e The temperature at which the entire solid has melted is recorded as the end of the melting
range.

e The observed melting range is then compared to the literature value.

Click to download full resolution via product page

Melting Point Determination Workflow for Diazald.

Generation of Diazomethane from Diazald

Objective: To safely generate a solution of diazomethane from Diazald for use in organic
synthesis. This procedure should be performed in a well-ventilated fume hood with appropriate
safety precautions.

Methodology:

o Atwo-phase system is prepared, typically consisting of an aqueous solution of a strong base
(e.g., potassium hydroxide) and an organic solvent in which Diazald is soluble (e.g., diethyl
ether).[3]

e The reaction vessel is equipped with a dropping funnel and a condenser.

o A solution of Diazald in the organic solvent is added dropwise from the dropping funnel to
the stirred, heated biphasic mixture.[3]

» Upon contact with the base, Diazald undergoes an elimination reaction to generate
diazomethane.

e The volatile diazomethane co-distills with the organic solvent and is collected in a cooled
receiving flask.
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¢ The resulting diazomethane solution is a yellow color and should be used immediately
without storage.

Logical Relationships and Reaction Pathways

Diazald's primary significance lies in its role as a precursor to diazomethane. Diazomethane is
a potent methylating agent that can react with various functional groups present in biological
macromolecules, such as carboxylic acids on proteins or nucleobases in DNA. This methylation
can alter the structure and function of these biomolecules.

Diazomethane Generation

Diazald Base (e.g., KOH)
(N,4-dimethyl-N-nitrosobenzenesulfonamide) in H20/Ether

limination Reaction

Diazomethane (CHzNz2)
(in Ether)

4 Methylation of Biomolecule

Biomolecule with

Acidic Proton (e.g., R-COOH) Methylation

Methylated Biomolecule
(e.g., R-COOCHs)
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Generation of Diazomethane from Diazald and Subsequent Methylation of a Biomolecule.

The diagram above illustrates the two-stage process: the chemical conversion of Diazald to
diazomethane, followed by the reaction of diazomethane with a generic biomolecule containing
an acidic proton, resulting in its methylation. The mechanism of methylation by diazomethane
typically involves the protonation of diazomethane by the acidic proton of the substrate,
followed by a nucleophilic attack of the resulting conjugate base on the methyl group, with the
liberation of nitrogen gas.[8][9]

Conclusion

Diazald serves as a critical reagent in organic chemistry, primarily as a safe and efficient
source of diazomethane. Its well-defined chemical properties and predictable solubility
behavior in organic solvents facilitate its use in various synthetic applications. Understanding
these core characteristics is essential for its effective and safe handling in research, and drug
development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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